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Compound of Interest

Tert-butyl methyl(2-
Compound Name:

(methylamino)ethyl)carbamate

Cat. No.: B179948

This technical guide provides a comprehensive overview of tert-butyl methyl(2-
(methylamino)ethyl)carbamate (CAS Number: 112257-19-9), a key intermediate in
pharmaceutical and fine chemical synthesis. This document is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry, offering
detailed information on its chemical properties, safety and handling, synthesis protocols, and
applications.

Chemical and Physical Properties

Tert-butyl methyl(2-(methylamino)ethyl)carbamate is a carbamate derivative that is typically
a colorless to light yellow liquid at room temperature.[1] Its chemical structure features a tert-
butoxycarbonyl (Boc) protecting group on one of the amine functionalities, making it a valuable
building block for the selective synthesis of more complex molecules.

Table 1: Physicochemical Properties of tert-butyl methyl(2-(methylamino)ethyl)carbamate
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Property Value Source

CAS Number 112257-19-9 [2]

Molecular Formula CoH20N20:2 [2]

Molecular Weight 188.27 g/mol [2][3]
tert-butyl N-methyl-N-[2-

IUPAC Name _ [2]
(methylamino)ethyl]carbamate

Density 0.957 g/cm3 [3]

- _ 226.74 °C to 239.1 °C

Boiling Point ) [4]
(Estimated)

Melting Point 33.32 °C (Estimated) [4]

Flash Point 104.96 °C (Estimated) [4]

Water Solubility

26370.7 mg/L to 192930 mg/L
(Estimated)

[4]

Physical Form

Liquid

[1]5]

pKa 9.96 + 0.10 (Predicted)
DFVRUHANEXOZGT-

InChl Key [21[5]
UHFFFAOYSA-N

SMILES CC(C)(C)OC(=O)N(C)CCNC [2][3]

Safety and Hazard Information

This compound is classified as a hazardous substance, primarily causing severe skin burns

and eye damage.[2][6] Appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, must be worn when handling this chemical.[6]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source
Hazard Pictogram GHSO05 [5]
Signal Word Danger [5][6]
Causes severe skin
Hazard Statement H314 burns and eye [2][5][6]
damage.
] Do not breathe
Precautionary )
P260 dust/fume/gas/mistiva  [2][5]
Statements
pours/spray.
Wear protective
gloves/ protective
P280 clothing/ eye [6]
protection/ face
protection.
IF SWALLOWED:
P301+P330+P331 Rinse mouth. Do NOT  [6]
induce vomiting.
IF ON SKIN (or hair):
Take off immediately
P303+P361+P353 all contaminated [6]
clothing. Rinse skin
with water.
IF INHALED: Remove
person to fresh air and
P304+P340 [6]
keep comfortable for
breathing.
P305+P351+P338 IF IN EYES: Rinse [6]

cautiously with water
for several minutes.
Remove contact

lenses, if present and
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easy to do. Continue

rinsing.

Immediately call a

P310 POISON [6]
CENTER/doctor.

P405 Store locked up. [2][5]
Dispose of

contents/container to
P501
an approved waste

disposal plant.

[6]

Storage Conditions: Keep in a dark place under an inert atmosphere (nitrogen or argon) at

room temperature or refrigerated at 2-8°C.[3][5][7]

Applications in Research and Development

Tert-butyl methyl(2-(methylamino)ethyl)carbamate serves as a crucial intermediate in

organic synthesis, particularly in the pharmaceutical industry. The presence of the Boc

protecting group allows for selective reactions on the free secondary amine, making it a

versatile building block for creating more complex molecules.[8][9]

Its applications include:

o Pharmaceutical Intermediates: It is a key component in the synthesis of various

pharmaceutical compounds.[8]

o Anticancer Research: The compound has been investigated as part of experimental

anticancer drugs.[3] It has been shown to bind to the antigen Cetuximab and its conjugates,

which are effective against colorectal cancer cells.[3]

o Antiviral Research: It has demonstrated inhibitory effects on the replication of human

cytomegalovirus.[3]

» Fine Chemical Synthesis: The selective protection of one amine group makes it a valuable

tool in multi-step organic syntheses where differential reactivity of amino groups is required.
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[9]

Experimental Protocols

A common method for synthesizing this compound involves the reaction of N,N'-
dimethylethylenediamine with di-tert-butyl dicarbonate (Bocz0). This procedure selectively
protects one of the amino groups.

Materials and Reagents:

e N,N'-dimethylethylenediamine

» Di-tert-butyl dicarbonate (Bocz0)

e Dichloromethane (DCM)

» Deionized water

e Anhydrous sodium sulfate

« Silica gel for column chromatography

o Methanol/Dichloromethane (1/20, v/v) as eluent

Procedure:

Dissolve N,N'-dimethylethylenediamine (5.00 g, 57 mmol) in dichloromethane (25 mL).
e Cool the solution to 0 °C in an ice bath.

 In a separate vessel, dissolve di-tert-butyl dicarbonate (5.00 g, 22 mmol) in dichloromethane
(25 mL).

e Add the di-tert-butyl dicarbonate solution dropwise to the cooled N,N'-
dimethylethylenediamine solution, maintaining the temperature at O °C.

 After the addition is complete, allow the reaction mixture to warm gradually to room
temperature and continue stirring overnight.
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Quench the reaction with deionized water (20 mL).

Extract the product with dichloromethane (2 x 40 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.
Filter the solution and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a
methanol/dichloromethane (1/20, v/v) mixture as the eluent to yield the target compound as
a colorless oil.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow

N,N'-dimethylethylenediamine
+ Di-tert-butyl dicarbonate

Reaction in Dichloromethane
(0°C to Room Temp)

Reaction Completion

Drying and Concentration

Purification

Silica Gel Column Chromatography

inal Product

Final Product:

tert-butyl methyl(2-(methylamino)ethyl)carbamate
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Role of Boc Protecting Group

Starting Material Protection Step

H3C-NH-CH2-CH2-NH-CHs
(N,N'-dimethylethylenediamine)

Boc20

+ Boc20

Selective Reaction

Boc-N(CHs)-CH2-CHz-NH-CHs R-X
(Target Compound)

+ R-X (e.g., Alkyl Halide)
Reaction at unprotected amine

Boc-N(CHs)-CH2-CH2-N(CHs)-R
(Functionalized Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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